2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride

• IUPAC Name: 2-(1-methoxycyclohexyl)ethanamine;hydrochloride
• InChI: InChI=1S/C9H19NO.ClH/c1-11-9(7-8-10)5-3-2-4-6-9;/h2-8,10H2,1H3;1H
• InChI Key: CHYVECFOYRIODV-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCCCC1)CCN.Cl
• Molecular Formula: C9H20ClNO
• Molecular Weight: 193.71 g/mol

Description

2-(1-Methoxycyclohexyl)ethan-1-amine hydrochloride (MCEH) is a chiral amine compound that has been studied for its potential applications in the field of medicinal chemistry and pharmacology. MCEH is a synthetic compound that has been used in medicinal chemistry as a chiral auxiliary to synthesize various drugs. MCEH has also been studied for its potential as a drug candidate due to its unique properties.

Scientific Research Applications

2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been studied for its potential applications in medicinal chemistry and pharmacology. In particular, 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been studied for its potential as a chiral auxiliary for the synthesis of various drugs. In addition, 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been studied for its potential as a drug candidate due to its unique properties.

Mechanism of Action

2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been studied for its potential as a drug candidate due to its unique properties. 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been shown to bind to certain receptors in the body, including the serotonin 5-HT2A receptor, which is involved in the regulation of mood, appetite, and sleep. 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has also been shown to act as an agonist at the 5-HT2A receptor, which can lead to an increase in serotonin levels in the brain, which may have therapeutic benefits.
Biochemical and Physiological Effects
2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been studied for its potential as a drug candidate due to its unique properties. 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been shown to act as an agonist at the 5-HT2A receptor, which can lead to an increase in serotonin levels in the brain, which may have therapeutic benefits. 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has also been shown to have anti-inflammatory effects, which may be beneficial in the treatment of certain diseases.

Advantages and Limitations for Lab Experiments

2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has been studied for its potential as a chiral auxiliary for the synthesis of various drugs. One advantage of 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride is that it is relatively inexpensive and easy to synthesize in the laboratory. Additionally, 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride can be used in a variety of reactions, which makes it a versatile compound for use in medicinal chemistry. However, 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride has a limited solubility in water, which can limit its use in certain reactions.

Future Directions

The potential applications of 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride are still being explored. Future research may focus on the development of novel synthetic methods for the synthesis of 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride, as well as the development of novel applications for 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride in the field of medicinal chemistry and pharmacology. Additionally, further research may focus on the potential therapeutic benefits of 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride, such as its anti-inflammatory effects and its ability to act as an agonist at the 5-HT2A receptor. Finally, further research may focus on the potential side effects of 2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride, as well as its potential for drug interactions.

Synthesis Methods

2-(1-methoxycyclohexyl)ethan-1-amine hydrochloride can be synthesized using a variety of methods. One method involves the condensation of 2-aminocyclohexanol with 1-methoxycyclohexanone. This is followed by the addition of hydrochloric acid to produce the desired product. This method has been used to synthesize a variety of compounds, including pharmaceuticals, and has been shown to be an efficient and cost-effective method of synthesis.